Cas no 933708-02-2 ((3-methoxy-1,2-thiazol-4-yl)methanamine)

(3-Methoxy-1,2-thiazol-4-yl)methanamine is a heterocyclic amine derivative featuring a methoxy-substituted thiazole core. This compound is of interest in medicinal and agrochemical research due to its versatile reactivity and potential as a building block for bioactive molecules. The thiazole scaffold imparts stability and electron-rich characteristics, while the methoxy group enhances solubility and modulates electronic properties. The primary amine functionality allows for further derivatization, enabling its use in the synthesis of amides, imines, or other nitrogen-containing compounds. Its structural features make it a valuable intermediate in the development of pharmaceuticals, particularly for targeting enzyme inhibition or receptor modulation. Proper handling under inert conditions is recommended due to potential amine sensitivity.
(3-methoxy-1,2-thiazol-4-yl)methanamine structure
933708-02-2 structure
Product name:(3-methoxy-1,2-thiazol-4-yl)methanamine
CAS No:933708-02-2
MF:C5H8N2OS
MW:144.194819450378
MDL:MFCD26939163
CID:5235708
PubChem ID:84648965

(3-methoxy-1,2-thiazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 4-Isothiazolemethanamine, 3-methoxy-
    • (3-methoxy-1,2-thiazol-4-yl)methanamine
    • MDL: MFCD26939163
    • Inchi: 1S/C5H8N2OS/c1-8-5-4(2-6)3-9-7-5/h3H,2,6H2,1H3
    • InChI Key: WKAGSGQGFXVWJD-UHFFFAOYSA-N
    • SMILES: S1C=C(CN)C(OC)=N1

(3-methoxy-1,2-thiazol-4-yl)methanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-337472-10g
(3-methoxy-1,2-thiazol-4-yl)methanamine
933708-02-2
10g
$4236.0 2023-09-03
Enamine
EN300-337472-5g
(3-methoxy-1,2-thiazol-4-yl)methanamine
933708-02-2
5g
$2858.0 2023-09-03
Enamine
EN300-337472-1g
(3-methoxy-1,2-thiazol-4-yl)methanamine
933708-02-2
1g
$986.0 2023-09-03
Enamine
EN300-337472-0.05g
(3-methoxy-1,2-thiazol-4-yl)methanamine
933708-02-2 95.0%
0.05g
$827.0 2025-03-18
Enamine
EN300-337472-0.5g
(3-methoxy-1,2-thiazol-4-yl)methanamine
933708-02-2 95.0%
0.5g
$946.0 2025-03-18
Enamine
EN300-337472-10.0g
(3-methoxy-1,2-thiazol-4-yl)methanamine
933708-02-2 95.0%
10.0g
$4236.0 2025-03-18
Enamine
EN300-337472-0.1g
(3-methoxy-1,2-thiazol-4-yl)methanamine
933708-02-2 95.0%
0.1g
$867.0 2025-03-18
Enamine
EN300-337472-0.25g
(3-methoxy-1,2-thiazol-4-yl)methanamine
933708-02-2 95.0%
0.25g
$906.0 2025-03-18
Enamine
EN300-337472-1.0g
(3-methoxy-1,2-thiazol-4-yl)methanamine
933708-02-2 95.0%
1.0g
$986.0 2025-03-18
Enamine
EN300-337472-5.0g
(3-methoxy-1,2-thiazol-4-yl)methanamine
933708-02-2 95.0%
5.0g
$2858.0 2025-03-18

Additional information on (3-methoxy-1,2-thiazol-4-yl)methanamine

Introduction to (3-methoxy-1,2-thiazol-4-yl)methanamine (CAS No: 933708-02-2)

(3-methoxy-1,2-thiazol-4-yl)methanamine, identified by the CAS number 933708-02-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery.

The molecular structure of (3-methoxy-1,2-thiazol-4-yl)methanamine comprises a thiazole ring substituted with a methoxy group at position 3 and a methanamine group at position 4. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The presence of the methoxy group introduces electron-donating properties, which can influence the compound's reactivity and pharmacokinetic profile.

Recent studies have highlighted the potential of (3-methoxy-1,2-thiazol-4-yl)methanamine as a lead compound in the development of novel therapeutic agents. For instance, research published in 2023 demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its structural versatility has made it a valuable substrate for further chemical modifications, enabling the exploration of its application in areas such as oncology and neurodegenerative diseases.

The synthesis of (3-methoxy-1,2-thiazol-4-yl)methanamine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have streamlined the synthesis process, making it more efficient and environmentally friendly. These improvements have facilitated large-scale production for both research and industrial applications.

In terms of applications, (3-methoxy-1,2-thiazol-4-yl)methanamine has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Moreover, recent computational studies have provided deeper insights into the electronic properties of (3-methoxy-1,2-thiazol-4-yl)methanamine. By employing density functional theory (DFT), researchers have mapped out its molecular orbitals and analyzed its reactivity towards various electrophiles and nucleophiles. These findings have enhanced our understanding of its chemical behavior and guide future experimental designs.

In conclusion, (3-methoxy-1,2-thiazol-4-yL)methanamine (CAS No: 933708-02_) stands as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and promising biological activities continue to attract significant attention from researchers worldwide. As ongoing studies uncover new aspects of its potential, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.

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